1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid
Overview
Description
The compound 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid is a structurally complex molecule that appears to be related to fluorene-based carboxylic acids and piperidine derivatives. While the provided papers do not directly discuss this exact compound, they offer insights into similar structures and their properties, which can be extrapolated to hypothesize about the compound .
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions, as seen in the preparation of a tritium-labeled piperidinecarboxylic acid derivative. This process starts with a specific ethyl piperidine-3-carboxylate and proceeds through methylation using [3H]methyliodide, followed by hydrolysis to yield the final tritiated compound . Although the exact synthesis of 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid is not detailed, similar synthetic strategies could potentially be applied.
Molecular Structure Analysis
The molecular structure of fluorene-based carboxylic acids, such as 9-oxo-9H-fluorene-1-carboxylic acid, is characterized by a planar conformation with internal hydrogen bonding between the carboxyl group and the ketone oxygen atom . This intramolecular hydrogen bonding is likely to influence the reactivity and stability of the molecule. By analogy, 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid may also exhibit similar structural features that affect its chemical behavior.
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
The physical properties of 9-oxo-9H-fluorene-1-carboxylic acid include a planar molecular structure with molecules stacking in a specific crystalline arrangement . The chemical properties are influenced by the internal hydrogen bonding, which could affect solubility and reactivity. While the exact physical and chemical properties of 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid are not provided, it is reasonable to infer that it may share some characteristics with the compounds studied in the papers, such as crystallinity and potential for intermolecular interactions.
Scientific Research Applications
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Application in Peptide Synthesis
- Field : Organic Chemistry
- Summary : (Fluoren-9-ylmethoxy)carbonyl (Fmoc) amino acid azides are synthesized from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method . These compounds are useful as coupling agents in peptide synthesis .
- Methods : The synthesis of Fmoc amino acid azides starts from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method .
- Results : The synthesized Fmoc amino acid azides are isolated as crystalline solids, stable at room temperature, with a long shelf-life, as well as in aqueous washing operations .
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Application in C-H Activation Methodology
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Application in Synthesis of β-Amino Acids
- Field : Organic Chemistry
- Summary : The Arndt-Eistert protocol has been successfully applied starting from commercially available N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-protected (Fmoc) α-amino acids leading to enantiomerically pure N-Fmoc-protected β-amino acids in only two steps and with high yield .
- Methods : The Arndt-Eistert protocol is used for the synthesis .
- Results : The result is enantiomerically pure N-Fmoc-protected β-amino acids .
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Application in Peptide Synthesis
- Field : Biochemistry
- Summary : N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methoxy-L-phenylalanine is used in peptide synthesis .
- Methods : The compound is used as a coupling agent in peptide synthesis .
- Results : The compound is stable at room temperature, with a long shelf-life, as well as in aqueous washing operations .
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Application in Synthesis of Unnatural Amino Acids
- Field : Organic Chemistry
- Summary : An unnatural amino acid was derived from a C-H Activation methodology developed by Jin-Quan Yu and coworkers . The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine .
- Methods : The synthesis starts from a C-H Activation methodology .
- Results : The result is an unnatural amino acid .
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Application in Peptide Synthesis
properties
IUPAC Name |
1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c23-20(24)19-11-5-6-12-22(19)21(25)26-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKLAZLINARHOTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid | |
CAS RN |
105751-19-7 | |
Record name | 1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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